4,6-dichloro-2H-chromene-3-carbaldehyde

• IUPAC Name: 4,6-dichloro-2H-chromene-3-carbaldehyde
• InChI: InChI=1S/C10H6Cl2O2/c11-7-1-2-9-8(3-7)10(12)6(4-13)5-14-9/h1-4H,5H2
• InChI Key: XEGONRKPLYJCFN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C2=C(O1)C=CC(=C2)Cl)Cl)C=O
• Molecular Formula: C10H6Cl2O2
• DSSTOX Substance ID: DTXSID10361492
• Molecular Weight: 229.06 g/mol
• CAS RN: 175205-58-0

Description

“4,6-dichloro-2H-chromene-3-carbaldehyde” is a chemical compound with the molecular formula C10H6Cl2O2. It is used for industrial and scientific research purposes.

Molecular Structure Analysis

The molecular weight of “4,6-dichloro-2H-chromene-3-carbaldehyde” is 229.05900. The exact mass is 227.97400. The molecular formula is C10H6Cl2O2.

Physical And Chemical Properties Analysis

The density of “4,6-dichloro-2H-chromene-3-carbaldehyde” is 1.46g/cm3. The boiling point is 369.3ºC at 760mmHg. The melting point is 124-128ºC(lit.). The flash point is 166.5ºC.

Scientific Research Applications

Medicinal and Pharmaceutical Chemistry

• Summary of Application : 2H/4H-chromenes are an important class of heterocyclic compounds with versatile biological profiles, a simple structure, and mild adverse effects. They have numerous exciting biological activities, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities.
• Methods of Application : Researchers discovered several routes for the synthesis of a variety of 2H/4H-chromene analogs that exhibited unusual activities by multiple mechanisms. The direct assessment of activities with the parent 2H/4H-chromene derivative enables an orderly analysis of the structure-activity relationship (SAR) among the series.
• Results or Outcomes : The molecules containing 2H/4H-chromene scaffold exhibit noteworthy potency, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antidiabetic activities, antituberculosis, and inhibitory activity against monoamine oxidase (MAO).

Synthetic Chemistry

• Summary of Application : Polysubstituted 2-amino-4H-pyran-3-carbonitrile derivatives, which are structurally similar to 4,6-dichloro-2H-chromene-3-carbaldehyde, are among very important heterocyclic compounds with a wide range of interesting biological activities.
• Methods of Application : Several strategies toward the synthesis of 2-amino-4H-pyran-3-carbonitriles in racemic or enantiomerically pure form have been described. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst.
• Results or Outcomes : The conception of a new modified polycyclic framework based on this core structure has stimulated an extensive effort and attention.

Safety And Hazards

In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor. Following eye contact, rinse with pure water for at least 15 minutes. Consult a doctor. Following ingestion, rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.